Cas no 1023811-09-7 ((2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride)

• Product Name: (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride
• CAS No: 1023811-09-7
• MF: C₈H₁₅Cl₂N₃OS
• MW: 272.195198297501
• MDL: MFCD13857382
• CID: 1004601
• PubChem ID: 47000698
• Update Time: 2025-06-09

(2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Morpholinothiazol-4-yl)methanamine
• [(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride
• [2-(morpholin-4-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride
• 1-(2-MORPHOLIN-4-YL-1,3-THIAZOL-4-YL)METHANAMINE DIHYDROCHLORIDE
• FT-0684143
• I05-1685
• KB-213311
• SureCN5008552
• 1-[2-(4-morpholinyl)-1,3-thiazol-4-yl]methanamine
• 1-(2-morpholin-4-yl-1,3-thiazol-4-yl)methanamine(SALTDATA: 2HCl 0.1H2O)
• 1-[2-(MORPHOLIN-4-YL)-1,3-THIAZOL-4-YL]METHANAMINE DIHYDROCHLORIDE
• MFCD13857382
• (2-morpholin-4-yl-1,3-thiazol-4-yl)methanamine;dihydrochloride
• {[2-(4-morpholinyl)-1,3-thiazol-4-yl]methyl}amine dihydrochloride
• 1211479-11-6
• (2-Morpholinothiazol-4-yl)methanamine dihydrochloride
• SCHEMBL5008552
• AKOS015894633
• 1023811-09-7
• 1-[2-(Morpholin-4-yl)-1,3-thiazol-4-yl]methanamine--hydrogen chloride (1/2)
• DTXSID30677603
• (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride

• MDL： MFCD13857382
• Inchi： 1S/C8H13N3OS.2ClH/c9-5-7-6-13-8(10-7)11-1-3-12-4-2-11;;/h6H,1-5,9H2;2*1H
• InChI Key： CBHLSKSCHDWBOK-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=C(CN)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 271.0312887g/mol
• Monoisotopic Mass: 271.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

(2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride

Compound Introduction: (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride (CAS No. 1023811-09-7)

(2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride, identified by the CAS number 1023811-09-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic amines, featuring a unique structural framework that combines a morpholine ring with a thiazole moiety. The presence of the dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural composition of (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride consists of a central thiazole ring substituted at the 4-position with a morpholine group, which is further connected to an amine functional group at the 2-position. This particular arrangement of functional groups provides a rich scaffold for interactions with biological targets, making it an attractive molecule for drug discovery efforts. The morpholine ring, known for its ability to enhance metabolic stability and bioavailability, contributes to the overall pharmacokinetic profile of the compound.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole scaffolds are commonly found in natural products and have been explored for their potential in treating various diseases, including infections, inflammation, and cancer. The incorporation of a morpholine group into the thiazole framework in (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride introduces additional pharmacological properties that could enhance its therapeutic efficacy.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug-like properties such as solubility, permeability, and binding affinity. The dihydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also ensures better crystalline stability, which is crucial for formulation development and storage. These characteristics make it a promising candidate for further preclinical and clinical studies.

One of the most compelling aspects of (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites on its structure allows for modifications that can tailor its biological activity towards specific therapeutic targets. For instance, researchers have been exploring derivatives of this compound as kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

The morpholine ring in particular has been studied for its ability to modulate enzyme activity by serving as a hydrogen bond acceptor or by stabilizing transition states. This property makes it an ideal component for designing molecules that interact with enzymes involved in critical biological pathways. In addition, the thiazole moiety is known to exhibit antimicrobial and anti-inflammatory effects, further broadening the potential applications of this compound.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride for their biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding interactions with target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the efficacy of compounds before conducting expensive wet-lab experiments.

In conclusion, (2-Morpholin-4-yl-1,3-thiazol-4-yl)methylamine Dihydrochloride represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a morpholine and thiazole framework provides a versatile scaffold for drug development, while its dihydrochloride salt form enhances its practicality for further study. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in the next generation of therapeutic agents.